Cas no 1206969-92-7 (tert-butyl 2-benzyl-2,7-diazaspiro[3.5]nonane-7-carboxylate)

• Product Name: tert-butyl 2-benzyl-2,7-diazaspiro[3.5]nonane-7-carboxylate
• CAS No: 1206969-92-7
• MF: C₁₉H₂₈N₂O₂
• MW: 316.437825202942
• MDL: MFCD14585324
• CID: 827775
• PubChem ID: 46835577
• Update Time: 2025-05-21

tert-butyl 2-benzyl-2,7-diazaspiro[3.5]nonane-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-benzyl-2,7-diazaspiro[3.5]nonane-7-carboxylate
• AS-70812
• DB-026898
• 2-Benzyl-2,7-diaza-spiro[35]nonane
• DTXSID701145301
• tert-butyl2-benzyl-2,7-diazaspiro[3.5]nonane-7-carboxylate
• W13974
• SB51037
• 1,1-Dimethylethyl 2-(phenylmethyl)-2,7-diazaspiro[3.5]nonane-7-carboxylate
• CS-0035563
• AKOS005146293
• BP-11701
• BCP26380
• AC-30844
• 1206969-92-7

• MDL： MFCD14585324
• Inchi： 1S/C19H28N2O2/c1-18(2,3)23-17(22)21-11-9-19(10-12-21)14-20(15-19)13-16-7-5-4-6-8-16/h4-8H,9-15H2,1-3H3
• InChI Key： YTGCOTYSXLIHNV-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC2(CC1)CN(CC1C=CC=CC=1)C2)=O

Computed Properties

• Exact Mass: 316.215078140g/mol
• Monoisotopic Mass: 316.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 32.8Ų

Experimental Properties

• Density: 1.12

Additional information on tert-butyl 2-benzyl-2,7-diazaspiro[3.5]nonane-7-carboxylate

tert-butyl 2-benzyl-2,7-diazaspiro[3.5]nonane-7-carboxylate (CAS No: 1206969-92-7)

The compound tert-butyl 2-benzyl-2,7-diazaspiro[3.5]nonane-7-carboxylate (CAS No: 1206969-92-7) is a complex organic molecule with a unique spirocyclic structure. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its potential applications in drug design and development. The molecule consists of a spiro ring system, which is formed by the fusion of two rings at a single atom, creating a distinctive structural motif that can influence its chemical reactivity and biological activity.

The spirocyclic structure of tert-butyl 2-benzyl-2,7-diazaspiro[3.5]nonane-7-carboxylate is characterized by a seven-membered ring fused to a three-membered ring, with nitrogen atoms at positions 2 and 7. The presence of these nitrogen atoms introduces additional complexity to the molecule, potentially enhancing its ability to interact with biological targets such as enzymes or receptors. The tert-butyl group attached to the nitrogen at position 7 adds steric bulk, which could play a role in modulating the molecule's pharmacokinetic properties.

Recent studies have highlighted the importance of spirocyclic compounds in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. The unique geometry of spiro rings can provide favorable interactions with target proteins, making them valuable scaffolds for medicinal chemists. For instance, research has shown that spirocyclic compounds can exhibit improved selectivity and potency compared to their non-spirocyclic counterparts.

In terms of synthesis, tert-butyl 2-benzyl-2,7-diazaspiro[3.5]nonane-7-carboxylate can be prepared through various routes, including ring-closing metathesis and other cycloaddition reactions. These methods allow for the construction of the spirocyclic core with high efficiency and precision. The use of transition metal catalysts has been particularly beneficial in this regard, enabling the formation of complex ring systems under mild reaction conditions.

The carboxylic acid derivative present in this compound adds functional versatility, as it can be readily modified to introduce additional substituents or to form bioisosteric analogs. This feature makes tert-butyl 2-benzyl-2,7-diazaspiro[3.5]nonane-7-carboxylate an attractive starting material for further chemical exploration and optimization.

From a biological standpoint, this compound has been investigated for its potential as a kinase inhibitor, particularly targeting enzymes involved in cell signaling pathways such as the MAPK/ERK pathway. Early studies suggest that it may exhibit inhibitory activity against certain kinases, making it a promising candidate for further preclinical evaluation.

In addition to its pharmacological applications, tert-butyl 2-benzyl-2,7-diazaspiro[3.5]nonane-7-carboxylate has also been studied for its potential use in materials science and catalysis. Its rigid spirocyclic framework could serve as a platform for designing novel catalysts or materials with unique mechanical properties.

The ongoing research into this compound underscores its significance as a versatile building block in organic synthesis and drug discovery. As new insights into its structure-property relationships emerge, it is likely that tert-butyl 2-benzyl-2,7-diazaspiro[3.5]nonane-7-carboxylate will continue to play an important role in advancing our understanding of complex molecular systems and their applications in various fields.